Cas no 180698-25-3 (2-Methoxy-5-piperazin-1-yl-phenol)

• Product Name: 2-Methoxy-5-piperazin-1-yl-phenol
• CAS No: 180698-25-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD09261411
• CID: 113509
• PubChem ID: 18663046
• Update Time: 2025-07-27

2-Methoxy-5-piperazin-1-yl-phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(piperazin-1-yl)phenol
• 2-methoxy-5-piperazin-1-ylphenol
• Phenol,2-methoxy-5-(1-piperazinyl)-
• 2-methoxy-5-(1-piperazinyl)phenol
• 2-methoxy-5-piperazin-1-yl-phenol
• Phenol,2-methoxy-5-(1-piperazinyl)
• 2-Methoxy-5-piperazin-1-yl-phenol

• MDL： MFCD09261411
• Inchi： 1S/C11H16N2O2/c1-15-11-3-2-9(8-10(11)14)13-6-4-12-5-7-13/h2-3,8,12,14H,4-7H2,1H3
• InChI Key： JEITXSUTZNDIBO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)N1CCNCC1

Computed Properties

• Exact Mass: 208.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 44.73000
• LogP: 1.20420

2-Methoxy-5-piperazin-1-yl-phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 2-Methoxy-5-piperazin-1-yl-phenol

Introduction to 2-Methoxy-5-piperazin-1-yl-phenol (CAS No. 180698-25-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Methoxy-5-piperazin-1-yl-phenol, identified by the Chemical Abstracts Service Number (CAS No.) 180698-25-3, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound, featuring a phenolic moiety linked to a piperazine ring, exhibits a versatile scaffold that has been explored for various pharmacological applications. The presence of both the methoxy and piperazine functional groups contributes to its chemical reactivity and biological functionality, making it a valuable candidate for further investigation.

The structural composition of 2-Methoxy-5-piperazin-1-yl-phenol (CAS No. 180698-25-3) positions it as a potential intermediate in the synthesis of more complex molecules with therapeutic relevance. The phenol group provides a site for hydrogen bonding interactions, which are critical for drug-receptor binding, while the piperazine ring introduces basicity and enhances solubility in aqueous environments. These properties make the compound particularly interesting for the development of small-molecule drugs targeting neurological and cardiovascular diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their ability to modulate neurotransmitter systems. Studies have demonstrated that compounds incorporating the piperazine moiety can interact with serotonin receptors, dopamine pathways, and other key targets in the central nervous system. The addition of a methoxy group at the para position of the phenol ring further enhances the compound's bioactivity by influencing its electronic properties and metabolic stability.

One of the most compelling aspects of 2-Methoxy-5-piperazin-1-yl-phenol (CAS No. 180698-25-3) is its potential as a lead compound for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles and target specificity. Preliminary in vitro studies have shown that this compound exhibits inhibitory activity against certain enzymes involved in inflammation and oxidative stress, suggesting its utility in treating conditions such as neurodegenerative disorders and chronic inflammation.

The synthesis of 2-Methoxy-5-piperazin-1-yl-phenol (CAS No. 180698-25-3) involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of an appropriate phenol derivative with a piperazine precursor, followed by functional group modifications to introduce the methoxy group. Advances in synthetic methodologies have enabled more efficient and scalable production routes, making it feasible to conduct large-scale screening programs for drug-like compounds.

Recent advances in medicinal chemistry have emphasized the importance of structure-based drug design, where computational tools are used to predict how modifications to a core scaffold will affect biological activity. The case of 2-Methoxy-5-piperazin-1-yl-phenol (CAS No. 180698-25-3) exemplifies this approach, as researchers have leveraged molecular docking studies to identify optimal positions for functionalization. These studies not only guide synthetic efforts but also provide insights into the mechanistic basis of drug action.

The pharmacological profile of 2-Methoxy-5-piperazin-1-yl-phenol (CAS No. 180698-25-3) has been further explored through animal models, where it has shown promise in preclinical trials for conditions ranging from depression to hypertension. The compound's ability to cross the blood-brain barrier makes it particularly relevant for central nervous system therapies, although further studies are needed to fully characterize its safety and efficacy profile.

In conclusion, 2-Methoxy-5-piperazin-1-yI-phenoI (CAS No. 180698--25--3) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features, combined with promising biological activities, position it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.